Cas no 15271-87-1 (Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI))

• Product Name: Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI)
• CAS No: 15271-87-1
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 219886
• PubChem ID: 22295897
• Update Time: 2025-04-19

Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-dien-3-one,20-hydroxy-, (20S)- (9CI)
• (20S)-20-Hydroxypregna-4,6-dien-3-one
• 20a-Hydroxy-4,6-pregnadien-3-one
• Cybisterone
• Pregna-4,6-dien-3-one,20a-hydroxy- (8CI)
• IQPNZLYVKOVQGH-RXRZZTMXSA-N
• 15271-87-1
• 20.alpha.-Hydroxypregna-4,6-dien-3-one
• Pregna-4,6-dien-3-one, 20-hydroxy-, (20S)-
• (8S,9S,10R,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• Pregna-4,6-dien-3-one, 20.alpha.-hydroxy-

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12-13,16-19,22H,6-11H2,1-3H3/t13-,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： IQPNZLYVKOVQGH-RXRZZTMXSA-N
• SMILES： O[C@@H](C)[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives